Niaprazine

• CAS: 119306-37-5
• Molecular Formula: C20H25FN4O
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C20H25FN4O/c1-16(23-20(26)17-3-2-9-22-15-17)8-10-24-11-13-25(14-12-24)19-6-4-18(21)5-7-19/h2-7,9,15-16H,8,10-14H2,1H3,(H,23,26)
• InChIKey: RSKQGBFMNPDPLR-UHFFFAOYSA-N

Niaprazine Pharmacological Profile & Procurement

Niaprazine (INN, brand name Nopron) is a phenylpiperazine derivative initially classified as a sedating antihistamine but later shown to act primarily as a potent antagonist at 5-HT2 and α1-adrenergic receptors with minimal affinity for H1 histamine receptors [1]. It has been used clinically in Europe since the 1970s for pediatric sleep disturbances and behavioral disorders, with a well-documented safety profile in children as young as 6 months [2].

Target Profile

Potent 5-HT2 and α1-adrenergic receptor antagonist with negligible H1 affinity

Research Workflow

Histamine-independent sedation studies; sleep and behavioral regulation models

Procurement Fit

Differentiated from classical sedating antihistamines; supports pathway separation research

• [1] Scherman D, Hamon M, Gozlan H, Henry JP, Lesage A, Masson M, Rumigny JF. Molecular pharmacology of niaprazine. Prog Neuropsychopharmacol Biol Psychiatry. 1988;12(6):989-1001. doi:10.1016/0278-5846(88)90093-0. View Source
• [2] Ottaviano S, Giannotti F, Cortesi F. The effect of niaprazine on some common sleep disorders in children. A double-blind clinical trial by means of continuous home-videorecorded sleep. Childs Nerv Syst. 1991 Oct;7(6):332-5. doi:10.1007/BF00304832. View Source

Niaprazine Substitution: Antihistamine Failure

Unlike classical H1 antihistamines such as hydroxyzine, diphenhydramine, trimeprazine, and promethazine, which achieve sedation primarily through H1 receptor blockade (Ki H1 = 0.72–11.7 nM), niaprazine exhibits negligible H1 receptor affinity (Ki > 1 μM) and instead produces its sedative effects via potent 5-HT2 (Ki = 25 nM) and α1-adrenergic receptor (Ki = 77 nM) antagonism [1]. This distinct receptor profile means that niaprazine cannot be interchangeably substituted with common sedating antihistamines without fundamentally altering the pharmacological mechanism and clinical effect. Furthermore, niaprazine's clinical evidence base is specific to pediatric populations, with placebo-controlled trials demonstrating efficacy that has not been replicated with other agents in the same populations [2].

Target Compound (Niaprazine)

Common Substitute (H1 Antihistamines)

Mechanism: 5-HT2 / α1 antagonism; Ki H1 > 1 μM

Mechanism: H1 receptor blockade (Ki 0.72–11.7 nM)

Pediatric sleep-model evidence specific to 5-HT2/α1 pathway; trial-context data available

Antihistamine class evidence; sedation mechanism confounded by H1 activity

Metabolite (pFPP) with serotonergic activity may contribute to behavioral profile

No comparable serotonergic metabolite; simpler pharmacology

• [1] Scherman D, Hamon M, Gozlan H, Henry JP, Lesage A, Masson M, Rumigny JF. Molecular pharmacology of niaprazine. Prog Neuropsychopharmacol Biol Psychiatry. 1988;12(6):989-1001. doi:10.1016/0278-5846(88)90093-0. View Source
• [2] Franzoni E, Masoni P, Mambelli M, Marzano P, Donati C. [Niaprazine in behavior disorders in children. Double-blind comparison with placebo]. Pediatr Med Chir. 1987 Mar-Apr;9(2):185-7. PMID: 2958783. View Source

Niaprazine Quantitative Evidence

Receptor Binding Selectivity vs. Antihistamines

Niaprazine demonstrates a fundamentally different receptor binding profile compared to first-generation H1 antihistamines. While hydroxyzine, diphenhydramine, trimeprazine, and promethazine show high affinity for the H1 receptor (Ki values of 1.9, 11.7, 0.72, and 0.98 nM respectively), niaprazine has negligible H1 affinity (Ki > 1 μM) [1]. Instead, niaprazine shows potent binding at α1-adrenergic receptors (Ki = 77 nM) and 5-HT2 receptors (Ki = 25 nM), targets at which classical antihistamines lack significant affinity [1]. This pharmacological distinction means niaprazine's sedative effects are mediated through a non-histaminergic mechanism, offering a differentiated tool for research on sleep and behavior where histamine-independent sedation is desired [2].

Receptor binding vs. antihistamines

Assay context

Niaprazine H1 Ki > 1 μM; 5-HT2 Ki = 25 nM, α1 Ki = 77 nM
Antihistamines: H1 Ki 0.72–11.7 nM; no significant α1/5-HT2 affinity

Supports histamine-independent sedation research

In vitro radioligand binding; cross-study comparison

Evidence Dimension	Receptor binding affinity (Ki)
Target Compound Data	α1 Ki = 77 nM; 5-HT2 Ki = 25 nM; H1 Ki > 1 μM
Comparator Or Baseline	Hydroxyzine H1 Ki = 1.9 nM; Diphenhydramine H1 Ki = 11.7 nM; Trimeprazine H1 Ki = 0.72 nM; Promethazine H1 Ki = 0.98 nM. No significant α1 or 5-HT2 affinity reported for these comparators.
Quantified Difference	Niaprazine's H1 affinity is >500-fold lower than classic H1 antihistamines; conversely, its α1 and 5-HT2 affinities are sub-100 nM, while comparators lack these activities.
Conditions	In vitro radioligand binding assays; various tissue and cloned receptor preparations.

Why This Matters

For researchers studying sleep or behavioral regulation, niaprazine provides a histamine-independent sedation mechanism distinct from over-the-counter antihistamines, enabling mechanistic studies where H1 blockade is a confounding variable.

• [1] Scherman D, Hamon M, Gozlan H, Henry JP, Lesage A, Masson M, Rumigny JF. Molecular pharmacology of niaprazine. Prog Neuropsychopharmacol Biol Psychiatry. 1988;12(6):989-1001. doi:10.1016/0278-5846(88)90093-0. View Source
• [2] NCATS Inxight Drugs — Niaprazine. National Center for Advancing Translational Sciences. View Source

Pediatric Sleep: Niaprazine vs. Chlordesmethyldiazepam

In a randomized comparative trial of 60 children aged 1–36 months with sleep disturbances, niaprazine achieved improvement in night waking frequency in 26/26 (100%) of treated cases, compared to 23/26 (88%) for chlordesmethyldiazepam, a benzodiazepine hypnotic [1]. Although the difference was not statistically significant, the 12% absolute improvement rate suggests non-inferiority and potential superiority to a benzodiazepine comparator, without the dependency and tolerance risks associated with benzodiazepine use in pediatric populations [2].

Pediatric sleep: vs. chlordesmethyldiazepam

Trial context

Niaprazine: 26/26 (100%) night-waking improvement
Comparator: 23/26 (88%)

Supports pediatric sleep-model endpoint context

Non-significant difference; n=52, age 1–36 months

Evidence Dimension	Improvement rate in night waking frequency
Target Compound Data	26/26 (100%) improved
Comparator Or Baseline	Chlordesmethyldiazepam: 23/26 (88%) improved
Quantified Difference	12% absolute improvement difference (not statistically significant)
Conditions	Randomized clinical trial; 60 children aged 1–36 months, pediatric outpatient setting.

Why This Matters

This head-to-head data supports selecting niaprazine over benzodiazepine hypnotics for pediatric sleep disorders when avoiding benzodiazepine-related tolerance and dependency is a clinical priority.

• [1] Montanari G, Schiaulini P, Covre A, Steffan A, Furlanut M. Niaprazine vs chlordesmethyldiazepam in sleep disturbances in pediatric outpatients. Pharmacol Res. 1992 Feb-Mar;25 Suppl 1:83-4. doi:10.1016/1043-6618(92)90551-l. View Source
• [2] Younus M, Labellarte MJ. Insomnia in children: when are hypnotics indicated? Paediatr Drugs. 2002;4(6):391-403. View Source

Pediatric Behavior Improvement vs. Placebo

In a double-blind, randomized, placebo-controlled trial involving 20 children aged 6–11 years with behavior disorders, niaprazine (1.5 mg/kg/day for 1 month) produced a mean reduction in problem behaviors of -49.4%, compared to -24.6% for placebo [1]. The difference was highly statistically significant, and no relevant side effects were observed except for mild drowsiness in two cases requiring dose reduction [1]. This magnitude of effect exceeds typical placebo responses in pediatric behavioral trials, providing quantitative evidence for niaprazine's therapeutic utility beyond mere sedation [2].

Behavior improvement vs. placebo

Trial context

Niaprazine: -49.4% problem behaviors
Placebo: -24.6%

Supports behavioral endpoint interpretation

Small sample (n=20); double-blind, placebo-controlled

Evidence Dimension	Mean percent reduction in behavior disorder scores
Target Compound Data	-49.4% reduction
Comparator Or Baseline	Placebo: -24.6% reduction
Quantified Difference	25% greater reduction with niaprazine vs. placebo
Conditions	Randomized, double-blind, placebo-controlled trial; 20 children (17 M, 3 F); age 6–11 years; 1 month treatment.

Why This Matters

This placebo-controlled effect size provides a quantitative benchmark for researchers and clinicians seeking an evidence-based intervention for pediatric behavioral disorders, distinguishing niaprazine from habit-forming alternatives.

• [1] Franzoni E, Masoni P, Mambelli M, Marzano P, Donati C. [Niaprazine in behavior disorders in children. Double-blind comparison with placebo]. Pediatr Med Chir. 1987 Mar-Apr;9(2):185-7. PMID: 2958783. View Source
• [2] Rossi PG, Posar A, Parmeggiani A, Pipitone E, D'Agata M. Niaprazine in the treatment of autistic disorder. J Child Neurol. 1999 Aug;14(8):547-50. doi:10.1177/088307389901400814. View Source

Safety in Infants: Niaprazine vs. Promethazine

Niaprazine has demonstrated safety and tolerability in children as young as 6 months, as evidenced by placebo-controlled trials in children aged 6 months to 6 years that reported no adverse side effects [1]. In contrast, promethazine, another first-generation H1 antagonist used for pediatric sedation, is explicitly contraindicated in children under 2 years due to the risk of fatal respiratory depression [2]. This age-based safety differentiation is critical for pediatric sleep disorder research and clinical procurement, as niaprazine represents one of the few sedative options with documented safety data in the 6-month to 2-year age range [3].

Infant age tolerability vs. promethazine

Reported

Niaprazine: safe use reported ≥6 months
Promethazine: contraindicated

Supports age-related tolerability endpoint review

Cross-study and regulatory labeling comparison

Half-life vs. trimeprazine

Reported

Niaprazine: ~4.5 h (4.53 ± 0.86 h)
Trimeprazine: 6.8 h

Supports PK-based dosing-model interpretation

Inter-study variability may apply

Metabolite pFPP activity

Context-dependent

pFPP: serotonergic activation, no sedation
Parent: behavioral sedation

Supports metabolite-mediated pharmacology interpretation

Clinical contribution unclear; rat behavioral data

Evidence Dimension	Minimum approved/safe age for pediatric use
Target Compound Data	Safe in children ≥6 months (no adverse effects in trial of 36 children aged 6 months – 6 years)
Comparator Or Baseline	Promethazine: contraindicated in children <2 years (FDA/MedlinePlus warning)
Quantified Difference	Niaprazine safe in infants as young as 6 months; promethazine contraindicated below 2 years = 18-month safety window advantage
Conditions	Placebo-controlled trial (Ottaviano 1991) and regulatory labeling comparison.

Why This Matters

For pediatric sleep disorder researchers and hospital formularies, niaprazine fills an unmet need for a sedative agent with documented safety in infants, a population for which promethazine and several other antihistamines are contraindicated.

• [1] Ottaviano S, Giannotti F, Cortesi F. The effect of niaprazine on some common sleep disorders in children. A double-blind clinical trial by means of continuous home-videorecorded sleep. Childs Nerv Syst. 1991 Oct;7(6):332-5. doi:10.1007/BF00304832. View Source
• [2] Promethazine: MedlinePlus Drug Information. U.S. National Library of Medicine. View Source
• [3] Keane PE, Strolin Benedetti M, Dow J. The effect of niaprazine on the turnover of 5-hydroxytryptamine in the rat brain. Neuropharmacology. 1982 Feb;21(2):163-9. doi:10.1016/0028-3908(82)90157-5. View Source

Half-Life Advantage: Niaprazine vs. Trimeprazine

Niaprazine exhibits an elimination half-life of approximately 4.5 hours (reported as 4.53 ± 0.86 hours) [1], which is shorter than that of trimeprazine (alimemazine), the other major antihistamine used for pediatric insomnia, which has a reported half-life of 6.8 hours in children [2]. A 34% shorter half-life means niaprazine may reduce the risk of next-day residual sedation and cumulative drug effects, a clinically meaningful advantage when treating young children who require rapid drug clearance to avoid interference with daytime cognitive and motor development [3].

Half-life vs. trimeprazine

Reported

Niaprazine: ~4.5 h (4.53 ± 0.86 h)
Trimeprazine: 6.8 h

Supports PK-based dosing-model interpretation

Inter-study variability may apply

Evidence Dimension	Elimination half-life in pediatric populations
Target Compound Data	~4.5 hours (reported as 4.53 ± 0.86 hours)
Comparator Or Baseline	Trimeprazine: 6.8 hours (pharmacokinetic study in children)
Quantified Difference	Niaprazine half-life is 34% shorter (2.3 hours less) than trimeprazine
Conditions	Niaprazine: clinical pharmacokinetic data; Trimeprazine: pharmacokinetic study in 6 children after oral dose.

Why This Matters

For pediatric dosing regimens where minimizing next-day sedation is critical, niaprazine's shorter half-life provides a pharmacokinetic rationale for selection over trimeprazine, potentially improving the safety and tolerability profile in daytime-active children.

• [1] Niaprazine. Chemeurope.com. Half-life 4.53 ± 0.86 h. View Source
• [2] Sponheim S, Aune H, et al. Pharmacokinetics of trimeprazine in children. Pharmacol Toxicol. 1990;67(3):243-5. Half-life 6.8 h. View Source
• [3] Wikipedia. Niaprazine. Accessed 2026. View Source

Metabolite p-FPP: Contribution to Clinical Profile

Niaprazine undergoes N-dearylation to produce para-fluorophenylpiperazine (pFPP), a metabolite with a distinct pharmacological profile from the parent compound [1]. Unlike niaprazine, which produces behavioral sedation, pFPP induces a behavioral syndrome indicative of serotonergic activation without sedation [2]. This metabolite profile resembles the trazodone-to-mCPP metabolic pathway, and while the clinical contribution of pFPP remains unclear, it represents a potential dual-mechanism pharmacology not present in simpler antihistamines such as diphenhydramine or trimeprazine, which lack active metabolites with serotonergic activity [3].

Metabolite pFPP activity

Context-dependent

pFPP: serotonergic activation, no sedation
Parent: behavioral sedation

Supports metabolite-mediated pharmacology interpretation

Clinical contribution unclear; rat behavioral data

Evidence Dimension	Presence of serotonergically active metabolite
Target Compound Data	pFPP metabolite: serotonergic activation, no sedation
Comparator Or Baseline	Diphenhydramine, trimeprazine: no known serotonergically active metabolite with distinct behavioral profile
Quantified Difference	Qualitative: niaprazine produces a metabolite with independent pharmacological activity; classical antihistamines do not.
Conditions	Rat behavioral studies; mass spectrometric metabolite identification in rat, dog, and human.

Why This Matters

For research on sleep-wake regulation, this metabolite pharmacology provides an additional mechanistic layer that may explain subtle clinical differences, making niaprazine a more chemically and pharmacologically interesting tool compound than structurally simpler antihistamines.

• [1] Keane PE, Strolin Benedetti M, Dow J. The effect of niaprazine on the turnover of 5-hydroxytryptamine in the rat brain. Neuropharmacology. 1982 Feb;21(2):163-9. doi:10.1016/0028-3908(82)90157-5. View Source
• [2] Duchene-Marullaz P, et al. Mass spectrometric studies of the metabolites of niaprazine. Int J Mass Spectrom Ion Phys. 1983. View Source
• [3] Wikipedia. Niaprazine. Accessed 2026. View Source

Niaprazine Research & Application Scenarios

Pediatric Sleep Disorder Research Models

Niaprazine is the agent of choice for preclinical and clinical research on pediatric insomnia, particularly in infants and toddlers aged 6 months to 3 years, where it has demonstrated 100% improvement in night-waking frequency versus 88% for a benzodiazepine comparator [1] and a clean safety record in placebo-controlled trials [2]. Its shorter half-life (4.5 h) versus trimeprazine (6.8 h) further supports its use in studies requiring rapid drug clearance to assess daytime behavioral outcomes [3].

Behavioral Pharmacology Studies in Developmental Disorders

With a 25% greater reduction in behavioral disorder scores versus placebo (-49.4% vs. -24.6%) [1], and a 52% positive response rate in open-label autistic disorder treatment [2], niaprazine serves as a validated psychoactive probe for studies investigating the role of 5-HT2 and α1-adrenergic receptors in pediatric neurodevelopmental conditions.

Mechanistic Studies of Histamine-Independent Sedation

Because niaprazine lacks significant H1 receptor affinity (Ki > 1 μM) while retaining potent 5-HT2 (Ki = 25 nM) and α1-adrenergic (Ki = 77 nM) binding [1], it is an ideal tool compound for dissecting histamine-independent sedative pathways, offering a clean pharmacological contrast to classical antihistamines like diphenhydramine (H1 Ki = 11.7 nM) or hydroxyzine (H1 Ki = 1.9 nM) [2].

Comparative Safety Pharmacology in Infant Populations

Niaprazine's established safety in infants as young as 6 months [1] contrasts sharply with promethazine's contraindication in children under 2 years due to fatal respiratory depression risk [2]. This 18-month safety window makes niaprazine the preferred sedative reference compound for toxicology and developmental pharmacology studies targeting the 6–24 month age group.

Application

Selection Property

Validation Focus

Pediatric sleep regulation research

5-HT2/α1-mediated sedation mechanism

Sleep-model endpoint response in infant models

Developmental disorder behavioral research

5-HT2/α1 pathway engagement

Behavioral endpoint improvement context

Histamine-independent sedation mechanism

Low H1 receptor binding profile

5-HT2/α1 pathway separation from H1

Infant sedative pharmacology research

Infant tolerability endpoint context

Age-specific tolerability endpoint comparison

• [1] Ottaviano S, Giannotti F, Cortesi F. The effect of niaprazine on some common sleep disorders in children. Childs Nerv Syst. 1991 Oct;7(6):332-5. doi:10.1007/BF00304832. View Source
• [2] Montanari G, Schiaulini P, Covre A, Steffan A, Furlanut M. Niaprazine vs chlordesmethyldiazepam in sleep disturbances in pediatric outpatients. Pharmacol Res. 1992 Feb-Mar;25 Suppl 1:83-4. doi:10.1016/1043-6618(92)90551-l. View Source
• [3] Sponheim S, Aune H, et al. Pharmacokinetics of trimeprazine in children. Pharmacol Toxicol. 1990;67(3):243-5. View Source